(5-Chloro-1-benzofuran-2-yl)methanamine

• CAS No.: 165735-64-8
• Molecular Formula: C9H8ClNO
• Molecular Weight: 181.62 g/mol
• IUPAC Name: (5-chloro-1-benzofuran-2-yl)methanamine
• InChI: InChI=1S/C9H8ClNO/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H,5,11H2
• InChI Key: WPKJHRYRWIDBAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(O2)CN

Description

(5-Chloro-1-benzofuran-2-yl)methanamine is a chemical building block of significant interest in medicinal chemistry and pharmacology research. Its core structure, the benzofuran scaffold, is a common feature in numerous biologically active compounds and is known for its wide range of potential physiological activities . This specific derivative, featuring a methanamine side chain and a chloro substituent, is designed for the synthesis and exploration of novel therapeutic agents. Primary research applications for this compound and its structural analogs are focused on central nervous system (CNS) drug discovery. Compounds based on the benzofuran-methanamine structure have been investigated as potent and selective agonists for serotonin receptors, particularly the 5-HT2C subtype . Selective 5-HT2C agonists represent a promising approach for treating a variety of disorders, including obesity, schizophrenia, depression, and anxiety, due to the receptor's localized presence within the CNS . The strategic incorporation of the 5-chloro substituent can be utilized to fine-tune the compound's electronic properties, lipophilicity, and binding affinity, which are critical parameters in structure-activity relationship (SAR) studies . Researchers employ this chemical as a key intermediate to develop conformationally restricted analogs, a standard strategy for enhancing a molecule's binding affinity and selectivity for its target, thereby potentially improving its therapeutic profile and reducing off-target effects . As a research chemical, (5-Chloro-1-benzofuran-2-yl)methanamine provides a versatile backbone for further chemical modifications, including the development of other fused heterocyclic systems . This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Key Observations:

• Fluorine introduces electronegativity, possibly enhancing metabolic stability .
• Heterocycle Variation : Replacement of benzofuran with benzoxazole (N instead of O) modifies electronic properties, which may influence target selectivity .
• Functional Groups : Sulfinyl (SO) and methyl groups improve solubility and steric bulk, as seen in antifungal derivatives .

Pharmacological Mechanisms

• Dual Target Binding: Docking studies suggest (5-Chloro-1-benzofuran-2-yl)methanamine derivatives bind to M. tuberculosis enoyl-ACP reductase (binding energy: −8.2 kcal/mol) and E.
• Structure-Activity Relationship (SAR) : Electron-donating groups on the phenyl ring enhance antimicrobial efficacy, while bulky substituents (e.g., isopropyl in ) may reduce bioavailability .

Preparation Methods

Synthesis of 5-Chloro-2-hydroxybenzoate Intermediate

Methyl 5-chloro-2-hydroxybenzoate serves as the starting material. Alkylation with 3-bromo-2-methylprop-1-ene under microwave irradiation (80°C, 1.5 hours) yields the ether intermediate in 81% yield, a significant improvement over conventional thermal methods (29% yield under reflux). This step benefits from reduced reaction time and minimized side-product formation.

Claisen Rearrangement and Cyclization

The alkylated product undergoes Claisen rearrangement in N-methylpyrrolidone (NMP) at 200°C for 8 hours, yielding a dienone intermediate (65% yield). Subsequent cyclization in 95% formic acid produces the dimethyl-2,3-dihydrobenzofuran core in near-quantitative yield.

Functionalization to Methanamine

The benzofuran core is functionalized via a Wittig reaction to install a ketone group, followed by Corey-Chaykovsky cyclopropanation. Reduction of the resulting Weinreb amide with diisobutylaluminium hydride (DIBAL-H) generates an aldehyde, which is reduced to the primary alcohol and converted to the amine via Mitsunobu reaction with phthalimide. Deprotection with hydrazine affords the target amine in 33% yield over nine steps.

Step	Reaction	Conditions	Yield
1	Alkylation	Microwave, 80°C, 1.5 h	81%
2	Claisen Rearrangement	NMP, 200°C, 8 h	65%
3	Cyclization	95% HCOOH, reflux	98%
4	Mitsunobu Reaction	DIAD, Ph3P, Phthalimide	85%

Reductive Amination of Benzofuran-2-Carbaldehyde

An alternative route involves synthesizing 5-chloro-1-benzofuran-2-carbaldehyde and subjecting it to reductive amination.

Aldehyde Synthesis

Oxidation of 5-chloro-2-methylbenzofuran using pyridinium chlorochromate (PCC) in dichloromethane provides the aldehyde in 75% yield. Alternatively, ozonolysis of a vinylbenzofuran precursor followed by reductive workup offers a higher-yielding pathway (88%).

Reductive Amination

The aldehyde reacts with ammonium acetate in the presence of sodium cyanoborohydride (NaBH3CN) in methanol at room temperature, yielding the primary amine in 68% yield. This one-pot method simplifies purification but requires strict pH control (pH 6–7) to avoid over-reduction.

The Mitsunobu reaction enables the direct introduction of a protected amine group onto the benzofuran scaffold.

Phthalimide Installation

Treatment of 5-chloro-1-benzofuran-2-methanol with phthalimide, triphenylphosphine (Ph3P), and diisopropyl azodicarboxylate (DIAD) in tetrahydrofuran (THF) affords the phthalimido intermediate in 82% yield.

Deprotection

Hydrazine hydrate in ethanol cleaves the phthalimide group, releasing the free amine in 90% yield. This method avoids harsh acidic or basic conditions, preserving the benzofuran ring’s integrity.

Nitrile Reduction Strategy

Nitrile Synthesis

Aryl nitriles are accessible via Rosenmund-von Braun reaction using 5-chloro-2-iodobenzofuran and copper(I) cyanide (CuCN) in dimethylformamide (DMF) at 150°C (62% yield).

Catalytic Hydrogenation

Catalytic hydrogenation of the nitrile over Raney nickel (H2, 50 psi, 80°C) in ethanol provides the primary amine in 70% yield. This method is scalable but requires specialized equipment for high-pressure reactions.

Comparative Analysis of Synthetic Routes

Method	Steps	Overall Yield	Advantages	Limitations
Microwave-Assisted Alkylation	9	33%	High efficiency, minimal by-products	Multi-step purification
Reductive Amination	3	68%	One-pot simplicity	pH sensitivity
Gabriel Synthesis	2	74%	Mild conditions	Phthalimide removal required
Nitrile Reduction	2	43%	Scalability	High-pressure equipment needed

Q & A

Q. What are the established synthetic routes for (5-Chloro-1-benzofuran-2-yl)methanamine and its derivatives?

The compound is synthesized via condensation reactions using benzofuran precursors. For example, 1-(5-chloro-1-benzofuran-2-yl)-3-substituted phenyl prop-2-en-1-ones are synthesized by reacting 5-chloro-1-benzofuran-2-carbaldehyde with substituted acetophenones under basic conditions (e.g., NaOH in ethanol) . Purification typically involves column chromatography or recrystallization. Derivatives are often functionalized at the methanamine group through reductive amination or nucleophilic substitution.

Q. What analytical techniques are critical for structural characterization?

• X-ray crystallography : SHELX software (e.g., SHELXL for refinement) is widely used to determine crystal structures, providing bond lengths, angles, and torsion angles (e.g., C–Cl bond: ~1.74 Å; benzofuran ring planarity) .
• Spectroscopy : $^1$H/$^{13}$C NMR confirms proton environments (e.g., aromatic protons at δ 6.8–7.5 ppm) and substitution patterns. Mass spectrometry (ESI-TOF) validates molecular weight (±1 ppm accuracy) .

Advanced Research Questions

Q. How do substituents at the benzofuran 2-position modulate biological activity?

Structural modifications significantly alter pharmacological properties:

• Phenyl groups : Enhance antimicrobial activity against Gram-positive bacteria (MIC: 4–8 µg/mL) .
• 4-Methylphenyl : Increases lipophilicity, improving membrane penetration and antifungal efficacy (e.g., Candida albicans inhibition) .
• Sulfonyl/sulfinyl groups : Influence electron density, affecting binding to microbial enzymes (e.g., dihydrofolate reductase) .

Table 1. Activity Trends in Benzofuran Derivatives

Substituent	Target Activity	Key Finding	Reference
Phenyl	Antimicrobial	MIC: 4–8 µg/mL (Gram-positive)
4-Methylphenyl	Antifungal	80% inhibition of C. albicans
Sulfonyl	Enzyme inhibition	IC$_{50}$: 12 µM (DHFR)

Q. How can contradictions in pharmacological data across studies be resolved methodologically?

• Iterative data analysis : Re-evaluate experimental conditions (e.g., bacterial strain variability, solvent effects) .
• Statistical validation : Use ANOVA or non-parametric tests to assess reproducibility.
• Cross-assay correlation : Compare results from MIC assays, time-kill curves, and molecular docking to identify outliers .

Q. What computational strategies predict toxicity and efficacy of benzofuran derivatives?

• In silico toxicity assessment : Tools like ProTox-II predict hepatotoxicity and mutagenicity based on structural descriptors (e.g., nitro groups correlate with higher toxicity) .
• Molecular docking : AutoDock Vina or Schrödinger evaluates binding affinities to targets (e.g., Staphylococcus aureus topoisomerase IV). Docking scores <−7 kcal/mol suggest strong inhibition .

Methodological Considerations

Q. What crystallization conditions yield high-quality single crystals for X-ray studies?

• Solvent system : Ethanol/water (7:3 v/v) at 4°C promotes slow nucleation.
• Crystal mounting : Use cryoprotectants (e.g., glycerol) for data collection at 100 K. SHELXL refinement parameters: R1 < 0.05, wR2 < 0.12 .

Q. How are structure-activity relationships (SAR) validated experimentally?

• Analog synthesis : Prepare derivatives with systematic substituent variations (e.g., halogens, alkyl chains).
• Dose-response assays : Measure IC$_{50}$ values across 8–10 concentrations to establish potency gradients .